Cas no 1123196-46-2 (Ethyl 2-(4-fluoro-3-methylphenyl)acetate)

Ethyl 2-(4-fluoro-3-methylphenyl)acetate structure
1123196-46-2 structure
Product Name:Ethyl 2-(4-fluoro-3-methylphenyl)acetate
CAS No:1123196-46-2
MF:C11H13FO2
MW:196.218127012253
CID:1057735
Update Time:2023-08-03

Ethyl 2-(4-fluoro-3-methylphenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-(4-fluoro-3-methylphenyl)acetate
    • FTFNIMWGBIKQOT-UHFFFAOYSA-N
    • (4-Fluoro-3-methylphenyl)acetic acid ethyl ester
    • Ethyl 2-(4-fluoro-3-methylphenyl)acetate
    • Inchi: 1S/C11H13FO2/c1-3-14-11(13)7-9-4-5-10(12)8(2)6-9/h4-6H,3,7H2,1-2H3
    • InChI Key: FTFNIMWGBIKQOT-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1C)CC(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Topological Polar Surface Area: 26.3
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